3-(4-chlorophenyl)-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acrylamide

• Molecular Formula: C22H16ClN3O2
• Molecular Weight: 389.8 g/mol
• IUPAC Name: (E)-3-(4-chlorophenyl)-N-[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C22H16ClN3O2/c1-14-13-16(22-26-21-19(28-22)3-2-12-24-21)7-10-18(14)25-20(27)11-6-15-4-8-17(23)9-5-15/h2-13H,1H3,(H,25,27)/b11-6+
• InChI Key: IOHLJPHJLKDCPU-IZZDOVSWSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)/C=C/C4=CC=C(C=C4)Cl
• SMILES: CC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C=CC4=CC=C(C=C4)Cl

Description

3-(4-chlorophenyl)-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CPOP and is known for its unique structure and properties.

Scientific Research Applications

CPOP has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, CPOP has been shown to exhibit potent antitumor activity against various cancer cell lines, making it a potential candidate for cancer therapy. In pharmacology, CPOP has been found to have a significant effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders. In materials science, CPOP has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of CPOP is still under investigation, but it is believed to involve the inhibition of certain enzymes and receptors in the body. CPOP has been found to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes, including cell proliferation and survival. Additionally, CPOP has been shown to bind to the dopamine D2 receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
CPOP has been found to have several biochemical and physiological effects on the body. In vitro studies have shown that CPOP can induce apoptosis, or programmed cell death, in cancer cells, leading to their destruction. CPOP has also been found to increase the levels of certain neurotransmitters in the brain, including dopamine and serotonin, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPOP in lab experiments is its unique structure and properties, which make it a valuable tool for studying various biological processes. Additionally, CPOP has been found to exhibit potent activity against cancer cells, making it a potential candidate for cancer therapy. However, one of the limitations of using CPOP in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the research on CPOP, including the development of more efficient synthesis methods, the investigation of its potential applications in various fields, and the elucidation of its mechanism of action. Additionally, further studies are needed to determine the optimal dosage and administration of CPOP for its potential use in cancer therapy and the treatment of neurological disorders.
Conclusion:
In conclusion, 3-(4-chlorophenyl)-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acrylamide, or CPOP, is a chemical compound with unique structure and properties that has gained significant attention in the scientific community. Its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science, make it a promising candidate for further research. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of CPOP have been discussed in this paper.

Synthesis Methods

The synthesis of CPOP involves several steps, including the preparation of starting materials and the reaction of these materials to form the final product. The starting materials for CPOP synthesis are 4-chloroaniline, 2-methyl-4-(2-nitrovinyl)oxazole, and 2-aminopyridine. The reaction between these compounds is carried out in the presence of a catalyst, such as Pd/C, under specific reaction conditions to yield CPOP.